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Compound of Interest

Compound Name:
2,5-

Bis(trifluoromethyl)bromobenzene

Cat. No.: B1273128 Get Quote

An In-depth Technical Guide on 2,5-Bis(trifluoromethyl)bromobenzene

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of chemical reagents is paramount. This document

provides core information on 2,5-Bis(trifluoromethyl)bromobenzene, a halogenated

hydrocarbon used in various research applications.

Core Molecular Data
The fundamental quantitative data for 2,5-Bis(trifluoromethyl)bromobenzene is summarized

below. This information is critical for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value Citations

Molecular Formula C₈H₃BrF₆ [1][2]

Linear Formula (CF₃)₂C₆H₃Br [3]

Molecular Weight 293.00 g/mol [2][3]

CAS Number 7617-93-8 [1][2][3]

Structural Composition
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The structural arrangement of 2,5-Bis(trifluoromethyl)bromobenzene is key to its reactivity

and function. The molecule consists of a central benzene ring with three substituents: one

bromine atom and two trifluoromethyl groups at positions 2 and 5.

2,5-Bis(trifluoromethyl)bromobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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